Sodium;2-carbamoyl-4-[(3-carbamoyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(3-carboxy-4-hydroxyphenyl)methyl]phenolate
Sodium;2-carbamoyl-4-[(3-carbamoyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(3-carboxy-4-hydroxyphenyl)methyl]phenolate
Brand Name:
Vulcanchem
CAS No.:
13195-02-3
VCID:
VC0089161
InChI:
InChI=1S/C22H16N2O7.Na/c23-20(28)13-7-10(1-4-16(13)25)19(11-2-5-17(26)14(8-11)21(24)29)12-3-6-18(27)15(9-12)22(30)31;/h1-9,25,27H,(H2,23,28)(H2,24,29)(H,30,31);/q;+1/p-1
SMILES:
C1=CC(=C(C=C1C(=C2C=CC(=O)C(=C2)C(=O)N)C3=CC(=C(C=C3)[O-])C(=O)N)C(=O)O)O.[Na+]
Molecular Formula:
C22H15N2NaO7
Molecular Weight:
442.359
Sodium;2-carbamoyl-4-[(3-carbamoyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(3-carboxy-4-hydroxyphenyl)methyl]phenolate
CAS No.: 13195-02-3
Cat. No.: VC0089161
Molecular Formula: C22H15N2NaO7
Molecular Weight: 442.359
* For research use only. Not for human or veterinary use.
![Sodium;2-carbamoyl-4-[(3-carbamoyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(3-carboxy-4-hydroxyphenyl)methyl]phenolate - 13195-02-3](/images/no_structure.jpg)
Specification
| CAS No. | 13195-02-3 |
|---|---|
| Molecular Formula | C22H15N2NaO7 |
| Molecular Weight | 442.359 |
| IUPAC Name | sodium;2-carbamoyl-4-[(3-carbamoyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(3-carboxy-4-hydroxyphenyl)methyl]phenolate |
| Standard InChI | InChI=1S/C22H16N2O7.Na/c23-20(28)13-7-10(1-4-16(13)25)19(11-2-5-17(26)14(8-11)21(24)29)12-3-6-18(27)15(9-12)22(30)31;/h1-9,25,27H,(H2,23,28)(H2,24,29)(H,30,31);/q;+1/p-1 |
| Standard InChI Key | OUZUHKZDPZJUHG-UHFFFAOYSA-M |
| SMILES | C1=CC(=C(C=C1C(=C2C=CC(=O)C(=C2)C(=O)N)C3=CC(=C(C=C3)[O-])C(=O)N)C(=O)O)O.[Na+] |
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